N-{[(2-chlorophenyl)amino]carbonothioyl}-4-ethoxybenzamide

• IUPAC Name: N-[(2-chlorophenyl)carbamothioyl]-4-ethoxybenzamide
• InChI: InChI=1S/C16H15ClN2O2S/c1-2-21-12-9-7-11(8-10-12)15(20)19-16(22)18-14-6-4-3-5-13(14)17/h3-10H,2H2,1H3,(H2,18,19,20,22)
• InChI Key: KDBYXIAQNDHWSQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=CC=C2Cl
• Molecular Formula: C16H15ClN2O2S
• Molecular Weight: 334.8 g/mol

Description

N-{[(2-chlorophenyl)amino]carbonothioyl}-4-ethoxybenzamide, also known as CPTH2, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 2008 by researchers at the University of California, San Diego. Since then, CPTH2 has been used in various studies to investigate the role of different proteins and enzymes in various biological processes.

Mechanism of Action

N-{[(2-chlorophenyl)amino]carbonothioyl}-4-ethoxybenzamide acts as an inhibitor of the histone acetyltransferase, p300/CBP. It binds to the catalytic domain of the enzyme, preventing it from acetylating histones and other proteins. This leads to changes in gene expression, which can have various biological effects.
Biochemical and Physiological Effects:
N-{[(2-chlorophenyl)amino]carbonothioyl}-4-ethoxybenzamide has been shown to have various biochemical and physiological effects in different biological systems. For example, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. N-{[(2-chlorophenyl)amino]carbonothioyl}-4-ethoxybenzamide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{[(2-chlorophenyl)amino]carbonothioyl}-4-ethoxybenzamide in lab experiments is its specificity for p300/CBP. This allows researchers to study the effects of inhibiting this particular enzyme without affecting other histone acetyltransferases. However, one limitation of N-{[(2-chlorophenyl)amino]carbonothioyl}-4-ethoxybenzamide is its relatively low potency, which can make it difficult to achieve complete inhibition of p300/CBP.

Future Directions

There are several future directions for research involving N-{[(2-chlorophenyl)amino]carbonothioyl}-4-ethoxybenzamide. One area of interest is the development of more potent inhibitors of p300/CBP. Another area of interest is the investigation of the role of p300/CBP in different biological processes, such as neurodegenerative diseases and immune system function. Additionally, the use of N-{[(2-chlorophenyl)amino]carbonothioyl}-4-ethoxybenzamide in combination with other drugs or therapies could be explored to enhance its effectiveness in treating various diseases.

Synthesis Methods

The synthesis of N-{[(2-chlorophenyl)amino]carbonothioyl}-4-ethoxybenzamide involves several steps, including the reaction of 2-chloroaniline with carbon disulfide to form the corresponding dithiocarbamate. This is then reacted with 4-ethoxybenzoyl chloride to form the final product, N-{[(2-chlorophenyl)amino]carbonothioyl}-4-ethoxybenzamide.

Scientific Research Applications

N-{[(2-chlorophenyl)amino]carbonothioyl}-4-ethoxybenzamide has been used in various scientific research studies to investigate the role of different proteins and enzymes in various biological processes. For example, N-{[(2-chlorophenyl)amino]carbonothioyl}-4-ethoxybenzamide has been shown to inhibit the activity of the histone acetyltransferase, p300/CBP, which is involved in the regulation of gene expression. N-{[(2-chlorophenyl)amino]carbonothioyl}-4-ethoxybenzamide has also been used to study the role of the protein, Hsp90, in cancer cells.